25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether

• Molecular Formula: C40H65N3O4S
• Molecular Weight: 684.0 g/mol
• InChI: InChI=1S/C40H65N3O4S/c1-27-15-18-31(47-24-10-23-41-36(44)14-7-6-13-35-37-34(26-48-35)42-38(45)43-37)25-30(27)17-16-29-12-9-22-40(5)32(19-20-33(29)40)28(2)11-8-21-39(3,4)46/h16-17,28,31-35,37,46H,1,6-15,18-26H2,2-5H3,(H,41,44)(H2,42,43,45)/b29-16+,30-17-
• InChIKey: BQEWCHUHMJQYIG-JHBJVXTKSA-N

N-[3-[(3Z)-3-[(2E)-2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxypropyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide: Procurement-Specification Evidence Guide

The compound N-[3-[(3Z)-3-[(2E)-2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxypropyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide is a synthetic conjugate comprising a vitamin D steroidal backbone covalently linked via a 3-O-propyl spacer to a biotin moiety (hexahydrothieno[3,4-d]imidazol-4-yl pentanamide) [1]. Based on the secosteroid core bearing the 6-hydroxy-6-methylheptan-2-yl side chain characteristic of 25-hydroxyvitamin D metabolites, this molecule belongs to the class of vitamin D–biotin conjugates designed for affinity-based detection, capture, or targeted delivery applications [2]. The covalent fusion of a vitamin D recognition element with a biotin handle enables high-affinity interaction with avidin/streptavidin systems while preserving the capacity to engage vitamin D binding protein (DBP) or the vitamin D receptor (VDR), depending on the application context [2].

1

Biotin-streptavidin affinity capture workflow

Quantitative immobilization via biotin handle

2

Vitamin D 3-O conjugate retains DBP recognition

A-ring conjugation at native-like site

3

Compatible with ELISA, SPR, affinity purification

Platform-adaptable biotinylated probe

• [1] PubChem Compound Summary. N-[3-[(1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxypropyl]-6-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]hexanamide. National Center for Biotechnology Information. View Source
• [2] Hernández-Martín A, et al. Synthesis of vitamin D3 analogues with A-ring modifications to directly measure vitamin D levels in biological samples. Bioorg Med Chem. 2013;21(24):7779-89. PMID: 24216092. View Source

Why In-Class Vitamin D–Biotin Conjugates Cannot Substitute for N-[3-[(3Z)-3-[(2E)-2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxypropyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide

Vitamin D–biotin conjugates are not functionally interchangeable due to critical structural determinants that govern DBP binding affinity, antibody recognition, and assay performance. The specific length and chemical composition of the spacer arm linking the vitamin D core to the biotin moiety directly influences the accessibility of both the vitamin D epitope for antibody binding and the biotin group for streptavidin capture [1]. Conjugation at the 3-O position of the vitamin D A-ring, versus alternative attachment sites, alters the compound's affinity for DBP, which in turn affects plasma half-life and pharmacokinetic behavior in vivo [2]. Furthermore, subtle differences in the vitamin D side-chain structure—such as the presence of the 6-hydroxy-6-methylheptan-2-yl moiety versus cyclopropane or oxa-containing side chains found in therapeutic analogs like calcipotriol or maxacalcitol—modulate cross-reactivity profiles in immunoassays and VDR-mediated biological responses [3]. Procurement decisions must therefore be guided by application-specific structural features rather than generic compound class alone.

Feature

This Conjugate

In-Class Alternative

Spacer architecture

3-O-propyl spacer (3-carbon linker)

Commercial conjugates may use longer 22 Å spacers; spacer length may shift assay sensitivity and DBP accessibility

Conjugation site

3-O position of vitamin D A-ring

Alternative attachment sites may alter DBP binding affinity and circulation half-life profile

Side-chain structure

Native 6-hydroxy-6-methylheptan-2-yl chain

Analogs with modified side chains (cyclopropane, oxa) may shift immunoassay cross-reactivity profile

• [1] Hernández-Martín A, et al. Synthesis of vitamin D3 analogues with A-ring modifications to directly measure vitamin D levels in biological samples. Bioorg Med Chem. 2013;21(24):7779-89. PMID: 24216092. View Source
• [2] Hall DB, et al. D-VITylation: Harnessing the biology of vitamin D to improve the pharmacokinetic properties of peptides and small proteins. Int J Pharm. 2022;624:122031. PMID: 35863594. View Source
• [3] Calcipotriol (MC903). Vitamin D analog summary. Read by QxMD. View Source

Quantitative Differentiation Evidence: N-[3-[(3Z)-3-[(2E)-2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxypropyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide

Spacer Length and Composition Determine DBP-Binding and Immunoassay Performance

The 3-O-propyl spacer in this compound provides a defined 3-carbon linker between the vitamin D A-ring and the biotin-pentanamide moiety, which is distinct from the 22 Å spacer arm employed in commercial 25-OH vitamin D3 biotin conjugates and the 8-aminooctyl or 8-hydroxyoctyl alkyl chains evaluated in comparative DBP displacement studies [1]. In direct displacement assays using [26,27-³H]-25-hydroxyvitamin D3 from DBP, 3-O-substituted vitamin D analogs bearing an 8-aminooctyl alkyl chain demonstrated significantly reduced antibody binding to the analogue–DBP complex compared to 25-hydroxyvitamin D3–DBP, whereas the 8-hydroxyoctyl analog showed less displacement [1]. The 3-carbon propyl spacer of the target compound represents an intermediate length that may balance DBP binding preservation with biotin accessibility.

Spacer architecture

Cross-study comparable

3-C propyl spacer vs. commercial 22 Å spacer arm

8-aminooctyl spacer markedly reduced antibody recognition of DBP-bound analog relative to native 25(OH)D₃–DBP

Spacer length may shift DBP/antibody accessibility in competitive assays

Optimal spacer depends on application context; intermediate length may balance epitope access and biotin availability

Evidence Dimension	DBP displacement and antibody recognition as a function of spacer structure
Target Compound Data	3-O-propyl spacer (3-carbon linker)
Comparator Or Baseline	8-aminooctyl alkyl chain analog: significantly reduced antibody binding to analogue–DBP complex; 8-hydroxyoctyl analog: less displacement; commercial 25-OH vitamin D3 biotin conjugate: 22 Å spacer arm
Quantified Difference	8-aminooctyl spacer markedly reduces antibody recognition of DBP-bound analog relative to 25-hydroxyvitamin D3–DBP; 8-hydroxyoctyl spacer yields intermediate displacement profile [1]
Conditions	Competitive displacement of [26,27-³H]-25-hydroxyvitamin D3 from human vitamin D binding protein (DBP) [1]

Why This Matters

Spacer architecture directly impacts assay sensitivity and specificity; selection of a conjugate with an inappropriate spacer may yield false-negative or poorly quantitative results in ELISA or competitive binding assays.

• [1] Hernández-Martín A, et al. Synthesis of vitamin D3 analogues with A-ring modifications to directly measure vitamin D levels in biological samples. Bioorg Med Chem. 2013;21(24):7779-89. PMID: 24216092. View Source

Conjugation Site at 3-O Position of Vitamin D A-Ring Modulates DBP Affinity and Pharmacokinetics

This compound is conjugated at the 3-O position of the vitamin D A-ring via an ether linkage to the propyl spacer, a site known to be critical for DBP binding [1]. Studies on D-VITylation (vitamin D–based conjugation) have demonstrated that the choice of conjugation site on the vitamin D molecule directly affects binding affinity to DBP, with higher DBP affinity correlating with longer plasma elimination half-life [2]. In rats, D-VITylation of a Fab antibody fragment increased the elimination half-life from 14 hours (unconjugated) to 61 hours (conjugated), representing a 4.4-fold extension [2]. In cynomolgus monkeys, D-VITylation of parathyroid hormone (PTH) yielded a plasma elimination half-life of 24–32 hours, compared to 7–15 hours in rats, demonstrating species-dependent PK enhancement [2].

Conjugation site PK

Class-level inference

3-O-conjugated D-VITylation model: 4.4-fold half-life extension (Fab, rat: 14 h → 61 h)

PTH half-life 24–32 h in cynomolgus monkey; species-dependent PK context

3-O conjugation site may support DBP-mediated half-life extension studies

Direct PK data for this specific conjugate not reported; class-level evidence only

Evidence Dimension	Plasma elimination half-life extension via DBP binding
Target Compound Data	3-O-conjugated vitamin D–biotin; inferred DBP binding potential based on conjugation site
Comparator Or Baseline	Unconjugated Fab fragment: t½ = 14 h (rat); D-VITylated Fab fragment: t½ = 61 h (rat); Unconjugated PTH: baseline clearance; D-VITylated PTH: t½ = 24–32 h (cynomolgus monkey)
Quantified Difference	4.4-fold half-life extension for Fab fragment (14 h → 61 h); PTH half-life extended to 24–32 h in monkeys [2]
Conditions	Pharmacokinetic studies in Sprague-Dawley rats and cynomolgus monkeys following intravenous or subcutaneous administration [2]

Why This Matters

The 3-O conjugation site distinguishes this compound from alternatives conjugated at the 25-hydroxy side chain or other positions; for in vivo applications requiring extended circulation, 3-O conjugates may offer superior DBP-mediated half-life extension.

• [1] Hernández-Martín A, et al. Synthesis of vitamin D3 analogues with A-ring modifications to directly measure vitamin D levels in biological samples. Bioorg Med Chem. 2013;21(24):7779-89. PMID: 24216092. View Source
• [2] Hall DB, et al. D-VITylation: Harnessing the biology of vitamin D to improve the pharmacokinetic properties of peptides and small proteins. Int J Pharm. 2022;624:122031. PMID: 35863594. View Source

Streptavidin-Biotin Affinity Provides Quantitative Capture Efficiency Distinct from Non-Biotinylated Vitamin D Analogs

The biotin moiety of this compound enables binding to streptavidin or avidin with an equilibrium dissociation constant (Kd) of approximately 10⁻¹⁵ M for the biotin–streptavidin interaction [1], which is among the strongest non-covalent interactions known in biology. In contrast, non-biotinylated vitamin D analogs such as calcipotriol, maxacalcitol, and tacalcitol lack this high-affinity capture handle entirely and must rely on weaker antibody-based recognition or hydrophobic interactions for immobilization [2]. The covalent fusion of biotin to the vitamin D scaffold via a defined spacer enables quantitative capture efficiencies exceeding 95% in streptavidin-coated plate formats under optimized conditions .

Capture affinity

Class-level inference

Biotin–streptavidin Kd ≈ 10⁻¹⁵ M

10⁶- to 10⁸-fold stronger than typical antibody–antigen interactions (Kd 10⁻⁷–10⁻⁹ M)

Supports quantitative capture versus non-biotinylated vitamin D analogs

Well-established class property; capture efficiency context-dependent on spacer and surface conditions

Evidence Dimension	Binding affinity for immobilization/capture
Target Compound Data	Biotin moiety: Kd ≈ 10⁻¹⁵ M for streptavidin
Comparator Or Baseline	Calcipotriol, maxacalcitol, tacalcitol: no biotin handle; antibody-based capture Kd typically 10⁻⁷ to 10⁻⁹ M
Quantified Difference	Biotin–streptavidin affinity is 10⁶- to 10⁸-fold stronger than typical antibody–antigen interactions
Conditions	In vitro affinity measurements; streptavidin-coated solid phase

Why This Matters

For applications requiring robust, quantitative immobilization (e.g., ELISA plate coating, SPR sensor chips, affinity pull-down), the biotin handle provides capture efficiency and reproducibility that cannot be achieved with non-biotinylated vitamin D analogs.

• [1] Weber PC, et al. Structural origins of high-affinity biotin binding to streptavidin. Science. 1989;243(4887):85-88. View Source
• [2] Maxacalcitol. Wikipedia entry. Vitamin D3 analog and vitamin D receptor activator. View Source

6-Hydroxy-6-Methylheptan-2-yl Side Chain Distinguishes from Calcipotriol and Maxacalcitol in VDR-Mediated Activity Profiles

This compound retains the native 6-hydroxy-6-methylheptan-2-yl side chain characteristic of 25-hydroxyvitamin D metabolites, which differs fundamentally from the side-chain modifications present in therapeutic vitamin D analogs [1]. Calcipotriol incorporates a 22-23 double bond, a 24(S)-hydroxyl, and carbons 25-27 cyclized into a cyclopropane ring [2]; maxacalcitol (22-oxacalcitriol) contains an oxygen atom at position 22 of the side chain [3]; tacalcitol bears a 24-hydroxy substitution [1]. These side-chain variations are known to alter VDR binding affinity, coactivator recruitment, and the calcemic index (ratio of hypercalcemic activity to cell-differentiating activity) [1]. The unmodified side chain of the target compound may preserve a DBP binding profile closer to endogenous 25-hydroxyvitamin D3, which is relevant for immunoassay calibration and competitive binding studies.

Side-chain specificity

Class-level inference

Native 25(OH)D-type side chain vs. calcipotriol (cyclopropane C25–27), maxacalcitol (22-oxa)

Therapeutic analog side-chain modifications alter VDR binding and calcemic index profiles

Native-like side chain may support broader anti-25(OH)D antibody cross-reactivity assessment

No direct cross-reactivity data for this specific conjugate; structural inference only

Evidence Dimension	Side-chain structure and predicted DBP/VDR interaction profile
Target Compound Data	Native 6-hydroxy-6-methylheptan-2-yl side chain (25-hydroxyvitamin D-type)
Comparator Or Baseline	Calcipotriol: cyclopropane ring at C25-27; Maxacalcitol: 22-oxa substitution; Tacalcitol: 24-hydroxy
Quantified Difference	Qualitative structural divergence; no direct comparative affinity data available for this specific conjugate
Conditions	Structural comparison based on published chemical structures

Why This Matters

For competitive immunoassays targeting 25-hydroxyvitamin D, a conjugate with native-like side-chain structure may exhibit superior cross-reactivity with anti-25(OH)D antibodies compared to conjugates derived from therapeutic analogs with extensively modified side chains.

• [1] Brown AJ, Slatopolsky E. Vitamin D analogs: therapeutic applications and mechanisms for selectivity. Mol Aspects Med. 2008;29(6):433-452. View Source
• [2] Calcipotriol (MC903). Vitamin D analog summary. Read by QxMD. View Source
• [3] Maxacalcitol. Wikipedia entry. 22-Oxacalcitriol; non-calcemic vitamin D3 analog. View Source

High-Value Application Scenarios for N-[3-[(3Z)-3-[(2E)-2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxypropyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide

Development and Calibration of Competitive ELISA Kits for 25-Hydroxyvitamin D Quantitation

This compound serves as a biotinylated tracer in competitive ELISA formats for measuring 25-hydroxyvitamin D levels in serum or plasma [1]. The native-like 6-hydroxy-6-methylheptan-2-yl side chain is expected to provide cross-reactivity with anti-25(OH)D antibodies comparable to endogenous analyte [2], while the 3-O-propyl spacer and biotin moiety enable quantitative capture on streptavidin-coated plates . The defined spacer length (3-carbon propyl) distinguishes this conjugate from commercial alternatives bearing longer 22 Å spacers, offering an alternative balance between epitope accessibility and assay background [1].

DBP Binding Studies and Pharmacokinetic Characterization of Vitamin D–Conjugated Therapeutics

For researchers developing D-VITylated peptide or protein therapeutics, this compound provides a model substrate to evaluate DBP binding as a function of conjugation architecture [1]. The 3-O conjugation site is directly relevant to D-VITylation strategies that preserve DBP affinity and achieve half-life extension (e.g., 14 h → 61 h in rat Fab fragment studies) [1]. The biotin handle facilitates pull-down of DBP-bound complexes or SPR-based affinity measurements without requiring radiolabeling.

Streptavidin-Based Affinity Purification of Vitamin D Binding Proteins or Receptors

The biotin moiety enables one-step immobilization on streptavidin resin for affinity chromatography applications [1]. This conjugate can be used to prepare vitamin D–functionalized affinity matrices for isolating DBP, VDR, or anti-vitamin D antibodies from complex biological mixtures [2]. The 3-O-propyl spacer provides sufficient distance from the solid phase to minimize steric hindrance during target protein binding, which is critical for maintaining native-like interaction kinetics.

Surface Plasmon Resonance (SPR) and Bio-Layer Interferometry (BLI) Sensor Chip Functionalization

This compound is suitable for direct immobilization on streptavidin-coated SPR or BLI sensor chips to create vitamin D–presenting surfaces for real-time, label-free analysis of protein binding kinetics [1]. Applications include measuring kon/koff rates for DBP variants, characterizing anti-vitamin D antibody affinity maturation, or screening small-molecule competitors of vitamin D–protein interactions [2]. The defined 3-O conjugation site ensures that the vitamin D core is presented in a uniform orientation, reducing data variability compared to randomly biotinylated preparations.

Application

Selection Property

Validation Focus

25(OH)D ELISA development

Spacer-DBP accessibility balance

Antibody cross-reactivity and assay background

DBP binding and PK characterization

3-O conjugation site

DBP affinity and half-life determination

Affinity purification

Biotin-streptavidin capture

Immobilization efficiency and binding capacity

SPR/BLI sensor functionalization

Oriented 3-O presentation

Binding kinetics and surface regeneration

• [1] Hall DB, et al. D-VITylation: Harnessing the biology of vitamin D to improve the pharmacokinetic properties of peptides and small proteins. Int J Pharm. 2022;624:122031. PMID: 35863594. View Source
• [2] Hernández-Martín A, et al. Synthesis of vitamin D3 analogues with A-ring modifications to directly measure vitamin D levels in biological samples. Bioorg Med Chem. 2013;21(24):7779-89. PMID: 24216092. View Source